Cas no 81-88-9 (Rhodamine B)
Rhodamine B Chemical and Physical Properties
Names and Identifiers
-
- Rhodamine B
- Basic Violet 10
- C.I. 45170
- Tetraethylrhodamine
- Rhodamine B solution
- rhodamine B for microscopy
- rhodamine B (laser dye)
- C.I. Basic Violet 10
- Basic Violet 10 (C.I.)
- 9-(2-carboxyphenyl)-3,6-bis(diethylamino)xanthylium chloride
- Rhodamine B [Ion association reagent for photometric and fluorimetric analysis]
- RHODAMINE B EX
- RhodamineB,pure100GR
- RhodamineB,pure500GR
- AKA213
- AKA214
- Brilliant Pink B
- C.I Basic viole
- c.i.749
- D and C Red No. 19
- N,N,N′,N′-Tetraethyl-2-(6-aMino-3-iMino-3H-xanthen-9-yl)benzoic acid
- Pilot578
- redno213
- RhodaMine 610
- Rhodamine B, ozone friendly ready to use spray for TLC
- RhodaMine B, pure
- rhodamine blue
- rhodamine hydrochloride
- Rhodamine O
- Tetraethyl rhodaMine
- Basic Violet 10
- Rhodamine B(1+)
- Rhodamine B cation
- C.I. Pigment Violet 1
- Rhodamine
- Rhodamine B monocation
- D and C Red 19
- Basazol Red 71P
- Cerise Toner X 1127
- 9-(2-Carboxyphenyl)-3,6-bis(diethylamino)xanthylium
- N-[9-(2-carboxyphenyl)-6-(diethylamino)-3H-xanthen-3-ylidene]-N-ethylethanaminium
- Xanthylium, 9-(2-carboxyphenyl)-3,6-bis(diethylamino)-
- NSC41837
- Rhodamine C
- Rhodamine B parent
- Pilot 578
- Xanthylium, 9-(2-carboxyphen
- [9-(o-Carboxyphenyl)-6-(diethylamino)-3H-xanthen-3-ylidene]diethylammonium chloride (6CI, 7CI)
- Ammonium, [9-(o-carboxyphenyl)-6-(diethylamino)-3H-xanthen-3-ylidene]diethyl-, chloride (8CI)
- Xanthylium, 9-(2-carboxyphenyl)-3,6-bis(diethylamino)-, chloride (9CI)
- 11411 Red
- ADC Rhodamine B
- Aizen Rhodamine B
- Aizen Rhodamine BH
- Aizen Rhodamine BHC
- Akiriku Rhodamine B
- Amezin Rhodamine B Liquid
- Basazol Red 71L
- Basic Rose Extract
- Basic Rose Red
- Basonyl Red 540
- Basonyl Red 545
- Basonyl Red 545FL
- C.I. Food Red 15
- Calcozine Red BX
- Calcozine Rhodamine BXP
- Chromatint Rhodamine B
- D&C Red 19
- D&C Red No. 19
- Diabasic Rhodamine B
- Edicol Supra Rose B
- Edicol Supra Rose BS
- Eriosin Rhodamine B
- FD And C Red No. 19
- Flexo Red 540
- GRM 980
- Hexacol Rhodamine B Extra
- Ikada Rhodamine B
- Japan Red 213
- Japan Red No. 213
- LC 6100
- Mitsui Rhodamine BX
- OP 312
- Red No. 213
- RHB
- Rheonine B
- Rhodamine 610 chloride
- Rhodamine B 500
- Rhodamine B 500 hydrochloride
-
- MDL: MFCD00011931
- Inchi: 1S/C28H30N2O3.ClH/c1-5-29(6-2)19-13-15-23-25(17-19)33-26-18-20(30(7-3)8-4)14-16-24(26)27(23)21-11-9-10-12-22(21)28(31)32;/h9-18H,5-8H2,1-4H3;1H
- InChI Key: PYWVYCXTNDRMGF-UHFFFAOYSA-N
- SMILES: [Cl-].O=C(C1C(C2=C3C(C=C(N(CC)CC)C=C3)=[O+]C3C2=CC=C(N(CC)CC)C=3)=CC=CC=1)O
- BRN: 4119648
Computed Properties
- Exact Mass: 478.20200
- Monoisotopic Mass: 478.202
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 811
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 479.0
- Surface Charge: 0
- Defined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 52.8
Experimental Properties
- Color/Form: Green crystals or red purple powder
- Density: 0.79 g/mL at 20 °C
- Melting Point: 210-211 (dec.) (lit.)
- Flash Point: Degrees Fahrenheit:53.6°F
Degrees Celsius:12°C - Refractive Index: 1.6500 (estimate)
- PH: 3-4 (10g/l, H2O, 20℃)
- Solubility: H2O: soluble1mg/mL
- Water Partition Coefficient: dissolution
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
- PSA: 56.69000
- LogP: 2.56500
- Merck: 8183
- Color index: 45170
- Color/Form: 0.2% in isopropanol
- Solubility: Soluble in water and ethanol, slightly soluble in acetone, chloroform, hydrochloric acid and sodium hydroxide solutions
- Sensitiveness: Sensitive to humidity
Rhodamine B Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H225,H319,H336
- Warning Statement: P210,P305+P351+P338,P280
- Hazardous Material transportation number:UN 1219 3/PG 2
- WGK Germany:2
- Hazard Category Code: 22-41-52/53
- Safety Instruction: S7-S16-S24/25-S26-S36/37/39-S39
- RTECS:BP3675000
-
Hazardous Material Identification:
- Risk Phrases:R22; R41; R68
- TSCA:Yes
- Toxicity:LD50 i.v. in rats: 89.5 mg/kg (Webb)
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- HazardClass:9
- PackingGroup:Ⅲ
Rhodamine B Customs Data
- HS CODE:32041300
- Customs Data:
China Customs Code:
2922299090Overview:
2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Rhodamine B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-Y0016-10mM*1mLinDMSO |
Rhodamine B |
81-88-9 | 98.03% | 10mM*1mLinDMSO |
¥550 | 2023-07-26 | |
| MedChemExpress | HY-Y0016-100mg |
Rhodamine B |
81-88-9 | ≥98.0% | 100mg |
¥400 | 2025-04-16 | |
| MedChemExpress | HY-Y0016-1g |
Rhodamine B |
81-88-9 | ≥98.0% | 1g |
¥700 | 2025-04-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A5102-1g |
Rhodamine B |
81-88-9 | 98.0%(T) | 1g |
¥440.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | R0040-250g |
Rhodamine B |
81-88-9 | 95.0%(LC) | 250g |
¥710.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | R0040-25g |
Rhodamine B |
81-88-9 | 95.0%(LC) | 25g |
¥300.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | R030A-100g |
Rhodamine B |
81-88-9 | 96% | 100g |
¥112.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | R030A-25g |
Rhodamine B |
81-88-9 | 96% | 25g |
¥61.0 | 2022-05-30 | |
| S e l l e c k ZHONG GUO | S5641-25mg |
Rhodamine B |
81-88-9 | 98.91% | 25mg |
¥794.78 | 2023-09-15 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0990650243- 25g |
Rhodamine B |
81-88-9 | 25g |
¥ 44.1 | 2021-05-18 |
Rhodamine B Production Method
Production Method 1
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
2.1 Reagents: Diisopropylethylamine Solvents: Acetonitrile ; rt → 90 °C; 1 h, 90 °C
3.1 20 h, 200 °C
4.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C; -78 °C → 0 °C
4.2 30 min, 0 °C; 0 °C → rt; 48 h, rt; rt → 0 °C
4.3 Solvents: Methanol ; 0 °C
4.4 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 10 min, acidified, rt
4.5 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water ; rt
Production Method 2
2.1 Reagents: Boron trichloride Solvents: Dichloromethane , Tetrahydrofuran ; -78 °C; -78 °C → rt; 75 min, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
3.1 Reagents: Diisopropylethylamine Solvents: Acetonitrile ; rt → 90 °C; 1 h, 90 °C
4.1 20 h, 200 °C
5.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C; -78 °C → 0 °C
5.2 30 min, 0 °C; 0 °C → rt; 48 h, rt; rt → 0 °C
5.3 Solvents: Methanol ; 0 °C
5.4 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 10 min, acidified, rt
5.5 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water ; rt
Production Method 3
1.2 30 min, 0 °C; 0 °C → rt; 48 h, rt; rt → 0 °C
1.3 Solvents: Methanol ; 0 °C
1.4 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 10 min, acidified, rt
1.5 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water ; rt
Production Method 4
Production Method 5
2.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C; -78 °C → 0 °C
2.2 30 min, 0 °C; 0 °C → rt; 48 h, rt; rt → 0 °C
2.3 Solvents: Methanol ; 0 °C
2.4 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 10 min, acidified, rt
2.5 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water ; rt
Production Method 6
2.1 20 h, 200 °C
3.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C; -78 °C → 0 °C
3.2 30 min, 0 °C; 0 °C → rt; 48 h, rt; rt → 0 °C
3.3 Solvents: Methanol ; 0 °C
3.4 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 10 min, acidified, rt
3.5 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water ; rt
Production Method 7
1.2 Solvents: Tetrahydrofuran ; -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 10 min, rt
2.1 Reagents: Sodium bicarbonate , Sodium chloride , Sodium hypochlorite , Potassium bromide Catalysts: Tempo Solvents: Dichloromethane , Water ; 1 h, rt
3.1 Reagents: Boron trichloride Solvents: Dichloromethane , Tetrahydrofuran ; -78 °C; -78 °C → rt; 75 min, rt
3.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
4.1 Reagents: Diisopropylethylamine Solvents: Acetonitrile ; rt → 90 °C; 1 h, 90 °C
5.1 20 h, 200 °C
6.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C; -78 °C → 0 °C
6.2 30 min, 0 °C; 0 °C → rt; 48 h, rt; rt → 0 °C
6.3 Solvents: Methanol ; 0 °C
6.4 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 10 min, acidified, rt
6.5 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water ; rt
Rhodamine B Raw materials
- o-Iodobenzoic acid
- 9H-Xanthen-9-one, 3,6-bis(diethylamino)-
- 4-Fluoro-2-methoxybenzaldehyde
- Rhodamine B
- 9H-Xanthen-9-one, 3,6-difluoro-
- 1-Bromo-2,4-difluorobenzene
- (2,4-difluorophenyl)(4-fluoro-2-methoxyphenyl)methanone
- Benzenemethanol, 2,4-difluoro-α-(4-fluoro-2-methoxyphenyl)-
Rhodamine B Preparation Products
Rhodamine B Suppliers
Rhodamine B Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans
- Material Chemicals Colorants and Pigments Dyes
- Material Chemicals Colorants and Pigments
Additional information on Rhodamine B
Introduction to Rhodamine B (CAS No. 81-88-9)
Rhodamine B, a compound with the chemical formula C20H12N2O3, is a prominent fluorescent dye widely recognized for its applications in various scientific and industrial fields. This organic compound, identified by its unique CAS number 81-88-9, is celebrated for its vivid red-orange fluorescence and has become an indispensable tool in research and development.
The molecular structure of Rhodamine B consists of a xanthene core, which is a type of heterocyclic organic compound. This core structure is responsible for the compound's exceptional photophysical properties, making it highly suitable for use in dye-sensitized solar cells, biological staining, and as a fluorescent marker in cellular imaging. The xanthene core is further functionalized with amine and carbonyl groups, which contribute to its solubility in polar solvents and its ability to form stable complexes with metal ions.
In recent years, Rhodamine B has garnered significant attention in the field of bioimaging due to its high quantum yield and excellent photostability. Researchers have leveraged these properties to develop advanced techniques for tracking biological processes at the cellular level. For instance, Rhodamine B has been employed as a fluorescent probe to study the dynamics of intracellular calcium ions, providing invaluable insights into cellular signaling pathways. The compound's ability to emit light in the visible spectrum makes it particularly useful for fluorescence microscopy, where it can be easily detected using standard optical microscopes.
Beyond its applications in bioimaging, Rhodamine B has found utility in environmental monitoring and analytical chemistry. Its strong fluorescence allows for the detection of trace amounts of pollutants in water and soil samples. Techniques such as fluorescence quenching assays have been developed using Rhodamine B to quantify the presence of heavy metals and other contaminants. This has made it a valuable tool for environmental scientists working to assess and mitigate pollution levels.
The synthesis of Rhodamine B involves a series of complex organic reactions, including condensation, cyclization, and functional group transformations. The process typically starts with the reaction of 2-aminoanthracene with phthalic anhydride, followed by methylation and oxidation steps to introduce the necessary substituents. The synthesis route has been optimized over the years to improve yield and purity, making Rhodamine B more accessible for industrial applications.
One of the most intriguing aspects of Rhodamine B is its ability to form stable complexes with various metal ions. These complexes exhibit different spectroscopic properties compared to the free dye molecule, which has led to their use in catalysis and material science. For example, Rhodamine B complexes with transition metals like copper and zinc have been investigated for their potential as catalysts in organic transformations. The unique electronic interactions within these complexes can lead to enhanced catalytic activity and selectivity.
The applications of Rhodamine B extend into the realm of optoelectronics, where it is being explored as a component in organic light-emitting diodes (OLEDs). Its high fluorescence efficiency and color purity make it an attractive candidate for use in display technologies. Researchers are investigating ways to integrate Rhodamine B into OLED architectures to improve brightness and energy efficiency, potentially leading to advancements in next-generation display screens.
In conclusion, Rhodamine B (CAS No. 81-88-9) is a versatile fluorescent dye with a wide range of applications across multiple scientific disciplines. Its unique photophysical properties have made it an essential tool in bioimaging, environmental monitoring, analytical chemistry, catalysis, and optoelectronics. As research continues to uncover new uses for this compound, its importance in both academic research and industrial applications is likely to grow even further.
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